CVN636 mechanism of action in CNS disorders
CVN636 mechanism of action in CNS disorders
An In-Depth Technical Guide to CVN636: Mechanism of Action in CNS Disorders
For Researchers, Scientists, and Drug Development Professionals
Introduction
CVN636 is a novel, potent, and selective allosteric agonist of the metabotropic glutamate (B1630785) receptor 7 (mGluR7) currently in preclinical development by Cerevance Limited.[1][2] This document provides a comprehensive overview of the mechanism of action, key preclinical data, and the underlying experimental methodologies for CVN636, a promising therapeutic candidate for a range of central nervous system (CNS) disorders.[1][3][4]
Core Mechanism of Action: mGluR7 Allosteric Agonism
CVN636 functions as a positive allosteric modulator that acts as an agonist at the mGluR7 receptor.[1][3][4] Unlike the endogenous ligand glutamate, which binds to the orthosteric site, CVN636 binds to a distinct allosteric site on the receptor.[1] This binding event potentiates the receptor's activity.[1]
mGluR7 is a Gαi/o-coupled receptor predominantly located on presynaptic terminals of both glutamatergic and GABAergic neurons within the CNS.[1][2] Activation of mGluR7 by CVN636 initiates a signaling cascade that ultimately leads to a reduction in neurotransmitter release.[1][2] This is achieved through the Gαi/o-mediated inhibition of calcium channels.[1][2] By modulating neurotransmitter release, CVN636 can restore balance in dysfunctional neural circuits, which is a key pathology in many CNS disorders.[1]
The potential therapeutic applications for an mGluR7 agonist like CVN636 are broad, with preclinical evidence and genetic association studies suggesting roles in addiction, schizophrenia, depression, anxiety, and neurodevelopmental disorders such as Rett syndrome.[1] A key advantage of CVN636 is that it does not appear to cause functional desensitization of the mGluR7 receptor, a limitation observed with other tool compounds like AMN082.[2]
Signaling Pathway of CVN636 at the Presynaptic Terminal
Caption: CVN636 allosterically activates mGluR7, leading to Gαi/o-mediated inhibition of calcium channels and reduced neurotransmitter release.
Quantitative Data Summary
The following tables summarize the key in vitro and in vivo quantitative data for CVN636.
Table 1: In Vitro Activity and Selectivity
| Parameter | Species | Value | Notes |
| EC50 | Human mGluR7 | 7 nM | Potency as an allosteric agonist.[1][3][4] |
| Selectivity | mGluR1,2,3,5,6,8 | Inactive | Highly selective against other mGluRs.[1] |
| Selectivity | Broad Target Panel | Inactive at 10 µM | Screened against 125 different proteins.[1] |
Table 2: In Vivo Pharmacokinetics and Efficacy
| Parameter | Species | Value | Route | Notes |
| Oral Bioavailability (F) | Rat | 24% | p.o. | Demonstrates oral availability.[2] |
| Brain Penetrance (Kp,uu) | Rat | 0.45 | p.o. | Indicates CNS penetrance.[2] |
| Efficacy | Rat | Significant reduction in ethanol (B145695) self-administration | 3 mg/kg, p.o. | In Marchigian Sardinian alcohol-preferring (msP) rats.[2] |
Experimental Protocols
Detailed methodologies for the key experiments cited are provided below.
High-Throughput Screening (HTS) for mGluR7 Agonists
The initial identification of the chemical series leading to CVN636 was performed through a high-throughput screen.
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Objective: To identify novel mGluR7 agonists or positive allosteric modulators.
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Cell Line: A Chinese Hamster Ovary (CHO) cell line stably expressing human mGluR7 was utilized.[1]
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Assay Principle: The assay was configured to detect the inhibition of forskolin-stimulated cyclic adenosine (B11128) monophosphate (cAMP) responses.[1] As mGluR7 is a Gαi/o-coupled receptor, its activation leads to the inhibition of adenylyl cyclase, thereby reducing cAMP levels.
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Compound Library: A library of approximately 650,000 compounds from Takeda Pharmaceutical Company was screened.[1]
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Procedure:
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CHO-hmGluR7 cells were plated in multi-well plates.
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Cells were incubated with the library compounds.
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Forskolin was added to stimulate cAMP production.
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cAMP levels were measured using a suitable detection method (e.g., HTRF, luminescence).
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A decrease in the forskolin-stimulated cAMP signal indicated potential agonist or PAM activity at mGluR7.
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Outcome: This screen identified a substituted indane hit compound with an EC50 of 156 nM, which served as the starting point for the optimization that led to CVN636.[1]
Experimental Workflow for Hit Identification and Optimization
Caption: The discovery of CVN636 involved a high-throughput screen followed by hit identification and lead optimization.
In Vivo Model of Alcohol Use Disorder
The efficacy of CVN636 was evaluated in a rodent model of alcohol use disorder.
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Objective: To assess the in vivo efficacy of CVN636 in reducing alcohol consumption.
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Animal Model: Marchigian Sardinian alcohol-preferring (msP) rats were used.[1] This is a well-validated animal model that exhibits voluntary high alcohol consumption.
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Experimental Design: The rats were trained to self-administer alcohol.[1]
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Procedure:
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msP rats were trained in operant conditioning chambers to press a lever to receive a solution of ethanol.
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Once a stable baseline of alcohol self-administration was established, the rats were treated with either vehicle or CVN636.
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CVN636 was administered orally (p.o.) at a dose of 3 mg/kg.[2]
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The amount of ethanol self-administered following treatment was measured and compared to the vehicle-treated control group.
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Outcome: Acute oral administration of CVN636 at 3 mg/kg significantly reduced ethanol self-administration in the msP rats, demonstrating its potential in vivo efficacy for alcohol use disorder.[2]
Conclusion
CVN636 is a first-in-class, highly potent, selective, and CNS-penetrant mGluR7 allosteric agonist.[2] Its mechanism of action, centered on the presynaptic inhibition of neurotransmitter release, offers a promising therapeutic strategy for a variety of CNS disorders characterized by glutamatergic and GABAergic dysfunction. The robust preclinical data, including its in vitro potency, selectivity, favorable pharmacokinetic profile, and in vivo efficacy in a model of alcohol use disorder, establish CVN636 as a strong candidate for further clinical development.[1][2][4]
References
- 1. Discovery of CVN636: A Highly Potent, Selective, and CNS Penetrant mGluR7 Allosteric Agonist - PMC [pmc.ncbi.nlm.nih.gov]
- 2. pubs.acs.org [pubs.acs.org]
- 3. pubs.acs.org [pubs.acs.org]
- 4. Discovery of CVN636: A Highly Potent, Selective, and CNS Penetrant mGluR7 Allosteric Agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
